Cas no 2901-28-2 (Benzeneaceticacid, a-butyl-, ethyl ester)
2901-28-2 structure
Product Name:Benzeneaceticacid, a-butyl-, ethyl ester
CAS No:2901-28-2
MF:C14H20O2
MW:220.307404518127
CID:289912
PubChem ID:256028
Update Time:2025-04-19
Benzeneaceticacid, a-butyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzeneaceticacid, a-butyl-, ethyl ester
- ethyl 2-phenylhexanoate
- 2-n-Butyl-phenylessigsaeureethylester
- 2-phenyl-hexanoic acid ethyl ester
- AC1L5TPR
- AC1Q63XJ
- Aethyl 2-phenyl-hexanoat
- AR-1I8556
- CTK4G2573
- NCIOpen2_004358
- NSC82225
- SureCN4206097
- DTXSID60292388
- NSC-82225
- 2901-28-2
- SCHEMBL4206097
- Benzeneacetic acid,a-butyl-,ethyl ester
-
- Inchi: 1S/C14H20O2/c1-3-5-11-13(14(15)16-4-2)12-9-7-6-8-10-12/h6-10,13H,3-5,11H2,1-2H3
- InChI Key: VXXZJRUDASOJNY-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C1C=CC=CC=1)CCCC)=O
Computed Properties
- Exact Mass: 220.1464
- Monoisotopic Mass: 220.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.976
- Boiling Point: 287.7°Cat760mmHg
- Flash Point: 102°C
- Refractive Index: 1.491
- PSA: 26.3
Benzeneaceticacid, a-butyl-, ethyl ester Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
2901-28-2 (Benzeneaceticacid, a-butyl-, ethyl ester) Related Products
- 119-43-7(Ethyl 2-Phenylbutyrate)
- 5413-05-8(Ethyl 2-Phenylacetoacetate)
- 24817-51-4(FEMA 3632)
- 2294-71-5(Methyl 2-phenylbutanoate)
- 956-89-8(α,α-Diphenyl-γ-butyrolactone)
- 76-67-5(Diethyl ethylphenylmalonate)
- 1519-21-7(Benzeneacetic acid, a-ethyl-, 1,1'-anhydride)
- 1131-15-3(3-phenyloxolane-2,5-dione)
- 101278-21-1(Dihydro-3,4-diphenyl-2,5-furandione)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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